6-Chloro-5-pyridin-3-ylethynyl-pyrimidine-2,4-diamine

• Molecular Formula: C11H8ClN5
• Molecular Weight: 245.67 g/mol
• IUPAC Name: 6-chloro-5-(2-pyridin-3-ylethynyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C11H8ClN5/c12-9-8(10(13)17-11(14)16-9)4-3-7-2-1-5-15-6-7/h1-2,5-6H,(H4,13,14,16,17)
• InChI Key: AYMLRQXQZPMGBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C#CC2=C(N=C(N=C2Cl)N)N

Description

6-Chloro-5-pyridin-3-ylethynyl-pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C11H8ClN5 and its molecular weight is 245.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound is synthesized according to general procedure GP2 starting from 1.0 g (3.7 mmol) 6-chloro-5-iodo-pyrimidine-2,4-diamine, 494 g (4.79 mmol) 3-ethynylpyridine, 70 mg (0.37 mmol) CuI, 259 mg (0.37 mmol) PdCl2(PPh3)2 and 85 mL triethylamine in 60 mL dry DMF. Yield after purification by chromatography on silica gel: 800 mg (88%).